5-[[5-(4-Fluorophenyl)furan-2-yl]methylidene]-1,3-thiazolidine-2,4-dione
5-[[5-(4-Fluorophenyl)furan-2-yl]methylidene]-1,3-thiazolidine-2,4-dione
Phosphoinositide 3-kinase γ (PI3Kγ), expressed primarily in hematopoietic cells, plays several important roles in immunity. CAY10505 is a potent inhibitor of PI3K, selectively inhibiting the γ isoform (IC50 = 30 nM) better than the α, β, and δ isoforms (IC50 = 0.94, 20, and 20 μM, respectively). Tested against a panel of 80 other kinases, CAY10505 significantly inhibits only the unrelated casein kinase 2 (CK2, IC50 = 20 nM). It also inhibits the phosphorylation of the PI3K substrate PKB/Akt in mouse macrophages (IC50 = 228 nM). Oral administration of CAY10505 reduces neutrophil recruitment in mice to an extent that is comparable to that observed in PI3Kγ-deficient mice.
Brand Name:
Vulcanchem
CAS No.:
328960-84-5
VCID:
VC20885874
InChI:
InChI=1S/C14H8FNO3S/c15-9-3-1-8(2-4-9)11-6-5-10(19-11)7-12-13(17)16-14(18)20-12/h1-7H,(H,16,17,18)
SMILES:
C1=CC(=CC=C1C2=CC=C(O2)C=C3C(=O)NC(=O)S3)F
Molecular Formula:
C14H8FNO3S
Molecular Weight:
289.28 g/mol
5-[[5-(4-Fluorophenyl)furan-2-yl]methylidene]-1,3-thiazolidine-2,4-dione
CAS No.: 328960-84-5
Cat. No.: VC20885874
Molecular Formula: C14H8FNO3S
Molecular Weight: 289.28 g/mol
* For research use only. Not for human or veterinary use.
![5-[[5-(4-Fluorophenyl)furan-2-yl]methylidene]-1,3-thiazolidine-2,4-dione - 328960-84-5](/images/no_structure.jpg)
Specification
| Description | Phosphoinositide 3-kinase γ (PI3Kγ), expressed primarily in hematopoietic cells, plays several important roles in immunity. CAY10505 is a potent inhibitor of PI3K, selectively inhibiting the γ isoform (IC50 = 30 nM) better than the α, β, and δ isoforms (IC50 = 0.94, 20, and 20 μM, respectively). Tested against a panel of 80 other kinases, CAY10505 significantly inhibits only the unrelated casein kinase 2 (CK2, IC50 = 20 nM). It also inhibits the phosphorylation of the PI3K substrate PKB/Akt in mouse macrophages (IC50 = 228 nM). Oral administration of CAY10505 reduces neutrophil recruitment in mice to an extent that is comparable to that observed in PI3Kγ-deficient mice. |
|---|---|
| CAS No. | 328960-84-5 |
| Molecular Formula | C14H8FNO3S |
| Molecular Weight | 289.28 g/mol |
| IUPAC Name | 5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1,3-thiazolidine-2,4-dione |
| Standard InChI | InChI=1S/C14H8FNO3S/c15-9-3-1-8(2-4-9)11-6-5-10(19-11)7-12-13(17)16-14(18)20-12/h1-7H,(H,16,17,18) |
| Standard InChI Key | UFBTYTGRUBUUIL-KPKJPENVSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C2=CC=C(O2)/C=C/3\C(=O)NC(=O)S3)F |
| SMILES | C1=CC(=CC=C1C2=CC=C(O2)C=C3C(=O)NC(=O)S3)F |
| Canonical SMILES | C1=CC(=CC=C1C2=CC=C(O2)C=C3C(=O)NC(=O)S3)F |
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